NCX-1022

• CAS No.: 571186-50-0
• Product Name: NCX-1022
• Molecular Formula: C29H35NO9
• Molecular Weight: 541.59
• IUPAC Name: [2-(11,17-dihydroxy-10,13-dimethyl-3-oxo-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-17-yl)-2-oxoethyl] 3-(nitrooxymethyl)benzoate
• Standard InChI: InChI=1S/C29H35NO9/c1-27-10-8-20(31)13-19(27)6-7-21-22-9-11-29(35,28(22,2)14-23(32)25(21)27)24(33)16-38-26(34)18-5-3-4-17(12-18)15-39-30(36)37/h3-5,12-13,21-23,25,32,35H,6-11,14-16H2,1-2H3
• Standard InChIKey: MBODWAULVMWNDB-UHFFFAOYSA-N
• SMILES: CC12CCC(=O)C=C1CCC3C2C(CC4(C3CCC4(C(=O)COC(=O)C5=CC=CC(=C5)CO[N+](=O)[O-])O)C)O
• Appearance: Solid powder
• Description: NCX-1022 is a nitric oxide donor potentially for the treatment of psoriasis and seborrheic dermatitis.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: NCX-1022; NCX1022; NCX 1022
• Reference: 1: Hyun E, Bolla M, Steinhoff M, Wallace JL, Soldato PD, Vergnolle N.
• PubChem Compound: 145994599
• Last Modified: Nov 11 2021